Phycocyanobilin

Pharmacokinetics Drug delivery Human serum albumin binding
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C33H38N4O6
Molecular Weight 586.7 g/mol
Cat. No. B15614356
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Technical Parameters


Basic Identity
Product NamePhycocyanobilin
Molecular FormulaC33H38N4O6
Molecular Weight586.7 g/mol
Structural Identifiers
InChIInChI=1S/C33H38N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h7,13-15,19,34-35H,8-12H2,1-6H3,(H,37,42)(H,38,39)(H,40,41)
InChIKeyNNMALANKTSRILL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Phycocyanobilin Procurement for Research and Industry


Phycocyanobilin (PCB; CAS 20298-86-6; C₃₃H₃₈N₄O₆; MW 586.68) is a linear tetrapyrrole (bilin) chromophore that serves as the light-harvesting prosthetic group of C-phycocyanin and allophycocyanin in cyanobacteria and red algae [1]. Structurally homologous to the endogenous heme degradation products biliverdin and bilirubin, PCB is covalently attached to phycobiliproteins via a thioether bond to conserved cysteine residues [1]. As a free chromophore, PCB functions as an orally bioavailable antioxidant that inhibits NADPH oxidase, scavenges peroxyl radicals, binds human serum albumin (HSA) with high affinity, and serves as a preferred substrate for biliverdin reductase—properties that distinguish it from both the holoprotein C-phycocyanin and the mammalian bilins bilirubin and biliverdin in functionally meaningful ways [2].

Free chromophore for oral bioavailability research models
HSA binding probe for carrier-mediated delivery studies
Biliverdin reductase (BVR) substrate for enzymatic bioactivation pathway assays

Why Phycocyanobilin Cannot Be Substituted by Other Bilins


Despite sharing a tetrapyrrole scaffold with bilirubin and biliverdin, PCB exhibits a distinct aqueous conformation and superior water solubility that alters its pharmacokinetic handling, while its covalently bound form within C-phycocyanin imposes a ~20-fold oral dosing penalty to achieve equivalent in vivo antioxidant effects [1]. Unlike bilirubin—which is essentially water-insoluble at neutral pH and requires HSA for plasma transport—PCB adopts a non-ridge-tile conformation that enhances solubility yet still competes directly with bilirubin for the same HSA binding sites (IB and IIA) at near-identical affinity (Ka = 2.2 × 10⁶ M⁻¹), creating both opportunities for carrier-mediated delivery and risks of pharmacokinetic drug–drug interactions that do not apply to the holoprotein [2]. Furthermore, PCB is a preferred substrate for mammalian biliverdin reductase (Km and Vmax comparable to the natural substrate biliverdin IXα), enabling its enzymatic conversion to phycocyanorubin in vivo—a metabolic fate unavailable to phycoerythrobilin, which is the least-preferred bilin substrate of this enzyme [3]. These confluent properties mean that neither bilirubin (limited solubility, distinct metabolic fate), biliverdin (precursor, not orally stable), C-phycocyanin (protein-dependent stability; degrades above 45 °C [4]), nor alternative phycobilins such as phycoerythrobilin (poor BVR substrate) can serve as drop-in replacements for PCB in applications requiring oral antioxidant efficacy, HSA-mediated delivery, or enzymatic bioactivation via biliverdin reductase.

Bilirubin
Essentially water-insoluble at neutral pH and not a BVR substrate; distinct metabolic fate may not support oral antioxidant study contexts relying on PCB's dual solubility and enzymatic bioactivation.
Biliverdin / C-Phycocyanin
Biliverdin is not orally stable; C-phycocyanin requires markedly higher oral dosing to achieve comparable model endpoints and exhibits thermal sensitivity above 45 °C that may limit formulation fit.
Phycoerythrobilin
Least-preferred biliverdin reductase substrate; limited enzymatic conversion may alter in vivo metabolic profile relative to PCB, impacting BVR-dependent bioactivation endpoints.

Quantitative Differentiation Evidence for Phycocyanobilin


HSA Binding Affinity and Bilirubin Competition

PCB binds to human serum albumin with a measured association constant (Ka) of 2.2 × 10⁶ M⁻¹ at 25 °C, an affinity experimentally confirmed to be 'similar to bilirubin' within the same study [1]. Both pigments compete for identical binding pockets at subdomains IB and IIA; PCB additionally competes with warfarin (site I) and hemin (site IB), establishing that PCB shares the full bilirubin carrier-transport system. Critically, despite near-identical HSA affinity, PCB adopts a non-ridge-tile conformation in aqueous solution and is reported to be 'more soluble than bilirubin,' which exists in a tight, internally hydrogen-bonded conformation that limits aqueous solubility at physiological pH [1]. Upon binding to HSA, PCB stabilizes the protein, increasing its α-helical content, thermal stability, and resistance to trypsin proteolysis relative to ligand-free HSA—an effect that may extend HSA half-life in plasma [2].

HSA Binding Affinity & Competition
Head-to-head
Ka ≈ 2.2 × 10⁶ M⁻¹ (similar to bilirubin); binds subdomains IB/IIA; additionally competes with warfarin and hemin.
Supports HSA carrier-mediated delivery research context.
Reported higher aqueous solubility vs bilirubin; non-ridge-tile conformation.
Pharmacokinetics Drug delivery Human serum albumin binding

Oral Dose Efficiency: PCB vs. C-Phycocyanin

In a db/db mouse model of type 2 diabetes, oral administration of PCB at 15 mg/kg for only 2 weeks achieved antioxidant effects—normalization of urinary and renal oxidative stress markers and suppression of NAD(P)H oxidase component expression—comparable to those produced by C-phycocyanin administered at 300 mg/kg for 10 weeks [1]. This represents an approximately 20-fold reduction in mass dosing (300 vs. 15 mg/kg) and a 5-fold shorter treatment duration (10 vs. 2 weeks) from the same investigative team using the same animal model, strongly suggesting that free PCB is the pharmacologically active principle liberated from C-phycocyanin upon oral ingestion. The data support the interpretation that C-phycocyanin functions as an oral prodrug requiring proteolytic release of PCB in the gastrointestinal tract, making direct PCB administration intrinsically more dose-efficient.

Oral Dose Efficiency vs C-PC
Head-to-head
PCB 15 mg/kg (2 wk) achieved antioxidant endpoints comparable to C-phycocyanin 300 mg/kg (10 wk) in db/db mice; ~20-fold mass reduction.
Supports free-chromophore oral dosing model context.
Same animal model, same endpoints; consistent with prodrug hypothesis.
In vivo pharmacology Oral bioavailability Diabetic nephropathy

Peroxyl Radical Scavenging: PCB vs. C-Phycocyanin

In a comparative ORAC (Oxygen Radical Absorbance Capacity) study conducted on compounds purified from the edible microalga Aphanizomenon flos-aquae, free PCB exhibited an ORAC value of 22.18 μmol Trolox equivalents (TE) per μmol of compound, exceeding that of the holoprotein C-phycocyanin (20.33 μmol TE/μmol) by 9.1% on a molar basis [1]. Both PCB and C-PC substantially outperformed the reference antioxidants ascorbic acid and reduced glutathione in the same assay system (exact values reported in the source). The ORAC value of PCB represents a ~22-fold molar excess over the Trolox standard (defined as 1.0), confirming that the chromophore moiety is the primary peroxyl radical-scavenging entity and that removal of the apoprotein does not diminish—and may modestly enhance—radical-quenching capacity on a per-mole basis.

Peroxyl Radical Scavenging (ORAC)
Head-to-head
PCB 22.18 μmol TE/μmol vs C-PC 20.33 μmol TE/μmol (9.1% higher on molar basis); ≈22× Trolox.
Supports chromophore as primary radical-scavenging moiety.
ORAC assay with AAPH; purified A. flos-aquae compounds.
Antioxidant capacity ORAC assay Peroxyl radical

NADPH Oxidase Inhibition vs. Endogenous Bilins

In cultured renal mesangial cells—a well-validated model for diabetic nephropathy—PCB, bilirubin, and biliverdin were all demonstrated to inhibit NADPH-dependent superoxide production within the same experimental system [1]. This three-way head-to-head comparison establishes that PCB recapitulates the NADPH oxidase-inhibitory activity of the endogenous bilins, a mechanism widely regarded as central to the antioxidant pharmacology of the heme oxygenase/biliverdin reductase pathway. The equipotency finding is significant because PCB is sourced exogenously (from cyanobacteria or recombinant production) rather than requiring endogenous heme oxygenase-1 (HO-1) induction, positioning PCB as a directly administrable mimetic of the HO-1/biliverdin/bilirubin anti-inflammatory axis without the requirement for cellular heme catabolism.

NADPH Oxidase Inhibition Equipotency
Head-to-head
PCB, bilirubin, and biliverdin all inhibited NADPH-dependent superoxide production in cultured renal mesangial cells; individual IC₅₀ not reported.
Reported equipotent NADPH oxidase inhibition in cellular model.
Three bilins tested in parallel; HO-1 induction not required.
NADPH oxidase Oxidative stress Renal protection

Biliverdin Reductase Substrate Preference

Purified rat liver biliverdin reductase (BVR) was shown to catalyze the reduction of phytochromobilin, phycocyanobilin, and phycoerythrobilin to their corresponding rubinoid products [1]. Phytochromobilin and phycocyanobilin were identified as 'particularly good substrates' with Km and Vmax values very similar to those of the natural substrate, biliverdin IXα. In contrast, phycoerythrobilin was the 'least preferred of the three bilin substrates,' demonstrating that among the major phycobilin chromophores, PCB occupies a privileged position in mammalian bilin metabolism. The enzymatic product—phycocyanorubin, generated by selective reduction of the C10 methine bridge—retains the A-ring ethylidene substituent, distinguishing it structurally from bilirubin. This substrate preference has direct implications for researchers selecting among phycobilins for in vivo studies, as PCB but not phycoerythrobilin can efficiently enter the endogenous biliverdin reductase pathway.

Biliverdin Reductase Substrate Preference
Head-to-head
PCB Km and Vmax similar to biliverdin IXα; phytochromobilin also preferred; phycoerythrobilin least preferred.
Supports PCB as preferred phycobilin for BVR-dependent metabolic studies.
Rat liver BVR; product is phycocyanorubin.
Biliverdin reductase Enzymatic bioactivation Bilin metabolism

Recombinant Production Scalability vs. Natural Extraction

Natural extraction of PCB from Spirulina biomass is constrained by low algal growth density, long cultivation cycles, co-extraction of interfering pigments (chlorophyll, carotenoids), and complex purification workflows that yield only ~80% purity via methanol extraction and require additional chromatographic steps for high-purity material [2]. Recombinant approaches have progressively overcome these limitations: early E. coli systems yielded 0.3–6.5 mg PCB/L [1], while a recently engineered Corynebacterium glutamicum strain incorporating reinforced heme biosynthesis, strengthened pentose phosphate pathway NADPH cycling, and fed-batch fermentation achieved 78.19 mg/L in flask culture and 259.63 mg/L in a 5 L bioreactor—the highest bacterial PCB production reported to date [1]. This represents an approximately 865-fold improvement over the earliest recombinant E. coli yields (~0.3 mg/L) and establishes a scalable, fermentation-based supply chain independent of seasonal algal cultivation.

Recombinant Production Titer
Cross-study comparable
C. glutamicum bioreactor: 259.63 mg/L; flask: 78.19 mg/L; ~865× early E. coli (0.3 mg/L).
Supports recombinant sourcing for consistent high-purity supply.
Fed-batch fermentation; eliminates algal co-pigment interference.
Recombinant production Metabolic engineering Industrial biotechnology

Application Scenarios for Phycocyanobilin


Oral Antioxidant Studies with NADPH Oxidase Inhibition

Investigators modeling diabetic nephropathy, atherosclerosis, or neuroinflammation in rodents should procure free PCB rather than C-phycocyanin when oral dosing volume or compound cost is limiting. The Zheng et al. (2013) data demonstrate that PCB at 15 mg/kg oral gavage for 2 weeks achieves antioxidant protection comparable to C-phycocyanin at 300 mg/kg for 10 weeks in db/db mice, a ~20-fold dose advantage [1]. PCB's concurrent ability to inhibit NADPH oxidase in renal mesangial cells at parity with bilirubin and biliverdin supports its use as a directly administrable alternative to endogenous HO-1 pathway activation, particularly in experimental systems where HO-1 induction is pharmacologically inaccessible or confounded by heme toxicity.

HSA-Based Drug Delivery and Pharmacokinetics

PCB's high-affinity, stereo-selective binding to HSA (Ka = 2.2 × 10⁶ M⁻¹) at the same subdomains (IB and IIA) occupied by bilirubin, warfarin, and hemin makes it a valuable probe for competitive drug-binding studies and HSA-mediated carrier formulations [1]. Its superior aqueous solubility relative to bilirubin simplifies in vitro assay preparation compared to bilirubin, which requires organic solvent dissolution. The HSA-stabilizing effect of PCB binding—increased α-helical content, enhanced thermal stability, and proteolytic resistance [2]—further supports its use in formulations where prolonging HSA circulatory half-life is therapeutically desirable.

Biliverdin Reductase-Dependent Bioactivation

For studies investigating the intersection of exogenous bilins with mammalian biliverdin reductase pathways, PCB is the preferred phycobilin substrate. Unlike phycoerythrobilin, which is the least-preferred BVR substrate, PCB exhibits Km and Vmax values comparable to the natural substrate biliverdin IXα, enabling efficient enzymatic conversion to phycocyanorubin in vivo [1]. This metabolic compatibility makes PCB uniquely suited among phycobilins for experiments requiring BVR-dependent bioactivation, and researchers should explicitly exclude phycoerythrobilin when this enzymatic step is mechanistically required.

Recombinant Production for Colorants and Nutraceuticals

Organizations requiring multi-gram to kilogram quantities of PCB for food-grade blue colorant or nutraceutical applications should source from recombinant production platforms rather than algal extraction. Engineered C. glutamicum achieves 259.63 mg/L in bioreactor fermentation, representing the highest reported bacterial PCB titer and decoupling supply from seasonal, land-intensive Spirulina cultivation [1]. The elimination of co-extracted chlorophyll and carotenoid contaminants inherent to natural extraction simplifies downstream purification, reduces solvent waste, and enables unified quality standards consistent with pharmaceutical or food regulatory requirements [2].

Application
Selection Property
Validation Focus
Oral Antioxidant Studies
Free chromophore oral bioavailability
NADPH oxidase inhibition and oxidative stress marker endpoints
HSA Carrier-Mediated Delivery
High-affinity HSA binding at bilirubin sites
Competitive binding displacement and HSA stabilization endpoints
BVR-Dependent Bioactivation
Preferred BVR substrate among phycobilins
Enzymatic conversion to phycocyanorubin; metabolic pathway context
Recombinant Production Sourcing
High-titer recombinant fermentation
Consistent purity and scalable supply chain validation
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